Cas no 2229618-51-1 (tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229618-51-1
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 6030084
• PubChem ID: 165671016
• Update Time: 2025-07-17

tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate
• 2229618-51-1
• EN300-1901363
• tert-butyl N-[2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C15H25N3O3/c1-13(2,3)18-9-11(8-16-18)15(7,10-19)17-12(20)21-14(4,5)6/h8-10H,1-7H3,(H,17,20)
• InChI Key： BIHCRBMETVSPMF-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=NN(C=1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229618-51-1)

The compound tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229618-51-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for tert-butyl carbamate derivatives has surged due to their versatility in medicinal chemistry. The presence of the 1H-pyrazol-4-yl moiety in this compound enhances its binding affinity to specific enzyme targets, making it a promising candidate for the development of kinase inhibitors. This aligns with the growing trend in precision medicine, where targeted therapies are increasingly sought after.

From a synthetic perspective, tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is often synthesized via multi-step organic reactions, including condensation and protection-deprotection strategies. Its CAS No. 2229618-51-1 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. The compound’s stability under various conditions also makes it suitable for scalable production.

One of the most frequently asked questions in online forums and academic circles is: "What are the applications of tert-butyl carbamate derivatives in drug development?" This compound’s role as a building block for small-molecule therapeutics is a key area of exploration. Its structural features allow for further functionalization, enabling the creation of libraries of analogs for high-throughput screening.

Another hot topic is the environmental impact of synthetic intermediates. While tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate is not classified as hazardous, its biodegradation pathways are under study to ensure sustainable manufacturing practices. This reflects the broader industry shift toward green chemistry principles.

In summary, tert-butyl N-2-(1-tert-butyl-1H-pyrazol-4-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229618-51-1) represents a critical tool in modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, driven by its modular design and compatibility with diverse reaction conditions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.